Cas no 73781-74-5 (4-Aminothiophene-2-carbonitrile)
4-Aminothiophene-2-carbonitrile is a versatile heterocyclic compound featuring both amino and cyano functional groups on a thiophene backbone. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its electron-rich thiophene core and dual functional groups enable diverse transformations, including cyclization, coupling, and condensation reactions. The compound is often utilized in the development of biologically active molecules due to its ability to serve as a precursor for thiophene-based scaffolds. High purity and stability under standard conditions further enhance its utility in research and industrial applications. Proper handling and storage are recommended to maintain its integrity.
73781-74-5 structure
Product Name:4-Aminothiophene-2-carbonitrile
CAS No:73781-74-5
MF:C5H4N2S
MW:124.163659095764
MDL:MFCD19204091
CID:1036419
PubChem ID:13134990
Update Time:2025-06-06
4-Aminothiophene-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Aminothiophene-2-carbonitrile
- 4-amino-2-Thiophenecarbonitrile
- 2-Thiophenecarbonitrile, 4-amino-
- 4-Amino-thiophene-2-carbonitrile
- 1456AC
- FCH934680
- AK128560
- AX8250622
- FT-0747084
- AKOS006338912
- YCA78174
- DS-5888
- A925818
- SCHEMBL3189246
- 73781-74-5
- DTXSID80520998
- MFCD19204091
- CS-0103350
- C76356
- DA-19856
-
- MDL： MFCD19204091
- Inchi： 1S/C5H4N2S/c6-2-5-1-4(7)3-8-5/h1,3H,7H2
- InChI Key： IAWDYANXQRLQKR-UHFFFAOYSA-N
- SMILES： S1C=C(C=C1C#N)N
Computed Properties
- Exact Mass: 124.00951931g/mol
- Monoisotopic Mass: 124.00951931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78
- XLogP3: 1
Experimental Properties
- Boiling Point: 352.6±22.0°C at 760 mmHg
4-Aminothiophene-2-carbonitrile Security Information
- Signal Word：Warning
- Hazard Statement： H302-H319
- Warning Statement： P305+P351+P338
- Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
4-Aminothiophene-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169004231-100mg |
4-Aminothiophene-2-carbonitrile |
73781-74-5 | 95% | 100mg |
$167.40 | 2023-09-01 | |
| Alichem | A169004231-250mg |
4-Aminothiophene-2-carbonitrile |
73781-74-5 | 95% | 250mg |
$267.84 | 2023-09-01 | |
| Alichem | A169004231-1g |
4-Aminothiophene-2-carbonitrile |
73781-74-5 | 95% | 1g |
$632.40 | 2023-09-01 | |
| TRC | A633740-10mg |
4-Aminothiophene-2-carbonitrile |
73781-74-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A633740-50mg |
4-Aminothiophene-2-carbonitrile |
73781-74-5 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | A633740-100mg |
4-Aminothiophene-2-carbonitrile |
73781-74-5 | 100mg |
$ 230.00 | 2022-06-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DQ677-100mg |
4-Aminothiophene-2-carbonitrile |
73781-74-5 | 95+% | 100mg |
1026CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DQ677-250mg |
4-Aminothiophene-2-carbonitrile |
73781-74-5 | 95+% | 250mg |
2243CNY | 2021-05-08 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A892832-1g |
4-Aminothiophene-2-carbonitrile |
73781-74-5 | ≥95% | 1g |
￥4,104.00 | 2022-09-02 | |
| Chemenu | CM199195-1g |
4-aminothiophene-2-carbonitrile |
73781-74-5 | 95% | 1g |
$580 | 2021-08-05 |
4-Aminothiophene-2-carbonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:73781-74-5)4-Aminothiophene-2-carbonitrile
Order Number:A925818
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:45
Price ($):442.0
Email:sales@amadischem.com
4-Aminothiophene-2-carbonitrile Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
73781-74-5 (4-Aminothiophene-2-carbonitrile) Related Products
- 73781-73-4(4-Amino-thiophene-2-carbonitrile hydrochloride)
- 122805-71-4(3-Aminothiophene-2-carbonitrile hydrochloride)
- 153137-85-0(5-Methylthiophen-3-amine)
- 56489-05-5(3-Aminothiophene-2-carbonitrile)
- 83060-73-5(3-amino-5-methylthiophene-2-carbonitrile)
- 1017789-16-0(3-Amino-2-cyano-5-ethylthiophene)
- 24030-01-1(5-Methylthiophen-3-amine hydrochloride)
- 1052062-49-3(4-Hydrazinyl-2-thiophenecarbonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:73781-74-5)4-Aminothiophene-2-carbonitrile
Purity:99%
Quantity:1g
Price ($):442.0